Cas no 49623-54-3 (2-Bromo-3-(bromomethyl)-2-methylbutane)
2-Bromo-3-(bromomethyl)-2-methylbutane Chemical and Physical Properties
Names and Identifiers
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- 1,3-dibromo-2,3-dimethylbutane
- 2,4-dibromo-2,3-dimethylbutane
- 2-Bromo-3-(bromomethyl)-2-methylbutane
-
- Inchi: 1S/C6H12Br2/c1-5(4-7)6(2,3)8/h5H,4H2,1-3H3
- InChI Key: PROLBQBUEWXPSN-UHFFFAOYSA-N
- SMILES: BrC(C)(C)C(C)CBr
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 68.9
- Topological Polar Surface Area: 0
2-Bromo-3-(bromomethyl)-2-methylbutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B740040-1000mg |
2-Bromo-3-(bromomethyl)-2-methylbutane |
49623-54-3 | 1g |
$ 1367.00 | 2023-04-18 | ||
| TRC | B740040-100mg |
2-Bromo-3-(bromomethyl)-2-methylbutane |
49623-54-3 | 100mg |
$ 173.00 | 2023-09-08 | ||
| TRC | B740040-250mg |
2-Bromo-3-(bromomethyl)-2-methylbutane |
49623-54-3 | 250mg |
$ 402.00 | 2023-09-08 | ||
| TRC | B740040-1g |
2-Bromo-3-(bromomethyl)-2-methylbutane |
49623-54-3 | 1g |
$ 1369.00 | 2023-09-08 |
2-Bromo-3-(bromomethyl)-2-methylbutane Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Bromo-3-(bromomethyl)-2-methylbutane
Recent Advances in the Study of 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.
Recent studies have highlighted the role of 2-Bromo-3-(bromomethyl)-2-methylbutane as a key intermediate in the synthesis of complex organic molecules. Its unique brominated structure allows for selective functionalization, making it a valuable building block in the construction of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel alkylating agents, which exhibit potent antitumor activity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the reaction pathways and byproducts, providing valuable insights into the compound's reactivity.
In addition to its synthetic applications, 2-Bromo-3-(bromomethyl)-2-methylbutane has been investigated for its potential role in drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into biodegradable polymers for targeted drug release. The patent highlights the compound's ability to enhance the stability and bioavailability of encapsulated drugs, particularly in the treatment of chronic inflammatory diseases. These findings underscore the compound's potential to bridge the gap between chemical synthesis and therapeutic innovation.
Despite its promising applications, challenges remain in the large-scale production and purification of 2-Bromo-3-(bromomethyl)-2-methylbutane. A 2022 study in Organic Process Research & Development identified bottlenecks in the industrial synthesis of the compound, such as the formation of undesirable byproducts and the need for stringent reaction conditions. The study proposed optimized catalytic systems and solvent mixtures to improve yield and purity, offering a roadmap for future industrial applications. These advancements are critical for ensuring the compound's viability in commercial pharmaceutical production.
Looking ahead, researchers are exploring the potential of 2-Bromo-3-(bromomethyl)-2-methylbutane in emerging fields such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Preliminary data from a 2023 conference presentation (ACS Spring Meeting) suggest that the compound's brominated groups can serve as effective linkers in bifunctional molecules, enabling targeted protein degradation. This application could revolutionize the treatment of diseases previously considered "undruggable," opening new avenues for therapeutic intervention.
In conclusion, 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and targeted therapy, with ongoing studies continually expanding its potential. Future research should focus on addressing scalability challenges and exploring novel therapeutic applications, ensuring that this compound remains at the forefront of scientific innovation.
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